Cas no 2680870-59-9 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(1H-indol-3-yl)-5-oxopentanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(1H-indol-3-yl)-5-oxopentanoic acid
• CAS No: 2680870-59-9
• MF: C₂₈H₂₄N₂O₅
• MW: 468.500567436218
• CID: 5625238
• PubChem ID: 165926917
• Update Time: 2025-06-09

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(1H-indol-3-yl)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28304561
• 2680870-59-9
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(1H-indol-3-yl)-5-oxopentanoic acid
• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(1H-indol-3-yl)-5-oxopentanoic acid

• Inchi： 1S/C28H24N2O5/c31-26(32)14-13-25(27(33)22-15-29-24-12-6-5-11-21(22)24)30-28(34)35-16-23-19-9-3-1-7-17(19)18-8-2-4-10-20(18)23/h1-12,15,23,25,29H,13-14,16H2,(H,30,34)(H,31,32)
• InChI Key： QBGQWBGUHPZZFJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(C1=CNC2C=CC=CC1=2)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 468.16852187g/mol
• Monoisotopic Mass: 468.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 109Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(1H-indol-3-yl)-5-oxopentanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(1H-indol-3-yl)-5-oxopentanoic Acid (CAS No. 2680870-59-9)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(1H-indol-3-yl)-5-oxopentanoic acid, a compound with the CAS number 2680870-59-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal research. The presence of multiple functional groups, including the fluoren-9-ylmethoxycarbonyl moiety and the indol-3-yl substituent, makes it a versatile candidate for further exploration in synthetic chemistry and biological studies.

The molecular framework of this compound is meticulously designed to enhance its pharmacological properties. The fluoren-9-ylmethoxycarbonyl group, known for its stability and solubility characteristics, contributes to the overall bioavailability of the molecule. This feature is particularly crucial in drug design, as it ensures that the compound can be effectively absorbed and utilized by biological systems. Additionally, the indol-3-yl group introduces a heterocyclic structure that is commonly associated with enhanced binding affinity to biological targets. This dual functionality makes the compound an attractive candidate for developing novel therapeutic agents.

In recent years, there has been a growing interest in exploring the potential of such complex molecules in addressing various therapeutic challenges. The fluoren-9-ylmethoxycarbonyl-amino acid derivatives have shown promise in modulating enzyme activity and receptor interactions, which are key mechanisms in many diseases. The incorporation of the indol-3-yl moiety further enhances these properties by providing additional sites for interaction with biological targets. This combination of features has led to several ongoing studies aimed at elucidating the pharmacological profile of this compound.

The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(1H-indol-3-yl)-5-oxopentanoic acid involves a series of well-defined chemical reactions that highlight the expertise required in modern pharmaceutical synthesis. The process typically begins with the preparation of key intermediates, such as the fluorenylmethoxycarbonyl chloride derivative and the indole-based building blocks. These intermediates are then coupled through amide bond formation, followed by further functionalization to introduce the carboxylic acid group at the appropriate position. Each step in this synthesis is carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluation.

The biological activity of this compound has been preliminarily assessed through various in vitro assays. Initial studies have demonstrated its potential as an inhibitor of certain enzymes that are implicated in inflammatory responses and metabolic disorders. The presence of both the fluoren-9-ylmethoxycarbonyl and indol-3-yl groups appears to contribute to its ability to modulate these enzymatic pathways effectively. Furthermore, preliminary pharmacokinetic studies suggest that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its development into a viable therapeutic agent.

The significance of this compound extends beyond its immediate pharmacological applications. It serves as a valuable scaffold for further structural modifications and derivatization studies. By altering specific functional groups or introducing new substituents, researchers can explore a wide range of biological activities and optimize drug-like properties. This flexibility makes it an indispensable tool in drug discovery programs aimed at addressing unmet medical needs.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(1H-indol-3-y1)-5-octopanoic acid (CAS No. 2680870) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique molecular structure, characterized by the presence of both fluorenlylmethoxycarbonyl and indol-yll moieties , positions it as a promising candidate for further exploration in drug design. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in developing innovative treatments for various diseases.